Cas no 129693-10-3 (1H-Benzimidazole,5,6-dichloro-1-(3,5-O-phosphinico-b-D-ribofuranosyl)- (9CI))

1H-Benzimidazole,5,6-dichloro-1-(3,5-O-phosphinico-b-D-ribofuranosyl)- (9CI) Properties

Names and Identifiers

• 1H-Benzimidazole,5,6-dichloro-1-(3,5-O-phosphinico-b-D-ribofuranosyl)- (9CI)
• 5, 6- DICHLOROBENZIMIDAZOLE RIBOSIDE- 3', 5'- CYCLIC MONOPHOSPHATE ( 5,6-DCL-CBIMP )
• 5,6-DCI-CBIMF SODIUM SALT
• 5,6-DCI-CBIMP, NA
• 5,6-Dichloro-1-B-D-ribofuranosylbenzimidazole-3',5'-cyclic monophosphoric a
• 5,6-DICHLORO-1-BETA-D-RIBOFURANOSYLBENZIMIDAZOLE-3',5'-CYCLIC MONOPHOSPHATE SODIUM SALT
• 5,6-dichlorobenzimidazoleriboside-3’,5’-cyclicmonophosphate(5,6-dcl-cbimp),sodium
• CDRBMP SODIUM SALT
• 5,6-Dichloro-1-B-D-ribofuranosylbenzimidazole-3'',5''-cyclic monophosphoric a
• 1H-Benzimidazole, 5,6-dichloro-1-(3,5-O-phosphinico-β-D-ribofuranosyl)-
• 5,6-DCl-cBIMP
• +Expand

• InChIKey： KSEISWKTSMXOJL-LGOFADBNSA-M
• Inchi： InChI=1S/C12H11Cl2N2O6P.Na/c13-5-1-7-8(2-6(5)14)16(4-15-7)12-10(17)11-9(21-12)3-20-23(18,19)22-11;/h1-2,4,9-12,17H,3H2,(H,18,19);/q;+1/p-1/t9-,10+,11-,12-;/m1./s1
• SMILES： [Na+].ClC1C=C2C(N([C@@H]3O[C@@H]4COP(O[C@H]4[C@@H]3O)(=O)[O-])C=N2)=CC=1Cl

Computed Properties

• Exact Mass: 401.9553
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 401.955
• Heavy Atom Count: 24
• Complexity: 536
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2

Experimental Properties

• LogP: 2.55540
• PSA: 105.87
• Boiling Point: 639.3±65.0 °C(Predicted)
• Color/Form: 晶体或冻干的 钠盐
• pka: 0.99±0.60(Predicted)
• Density: 2.14±0.1 g/cm3(Predicted)